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Compound of Interest

Compound Name: Iodine-125

Cat. No.: B085253 Get Quote

The use of Iodine-125 (I-125) is widespread in biomedical research and drug development,

offering valuable insights through its application in radioimmunoassays and other sensitive

detection methods. However, its radioactive nature necessitates stringent safety protocols to

protect laboratory personnel from potential exposure. The primary hazards associated with I-

125 are external exposure from its gamma and X-ray emissions and internal exposure,

primarily to the thyroid gland, if inhaled or ingested.[1]

This guide provides essential, step-by-step procedures for the safe handling, monitoring, and

disposal of Iodine-125, ensuring the well-being of researchers and the integrity of your work.

Essential Personal Protective Equipment (PPE)
When handling Iodine-125, a multi-layered approach to personal protection is critical. The

following PPE is required to minimize exposure and prevent contamination.

Full-Length Lab Coat: Must be worn by all personnel handling I-125.[2]

Disposable Gloves: Two pairs of disposable latex or plastic gloves should be worn to protect

against contamination.[2][3] The outer pair should be changed frequently, especially if

contamination is suspected.[3][4]

Safety Glasses: Provide essential protection against splashes.[5][6]
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Dosimetry Badges: All personnel handling I-125 must wear a whole-body film badge and a

ring badge on the hand most frequently used for handling the radioactive material.[2][5]

These are required when handling quantities greater than 5.0 mCi at any one time.[7]

Operational Plan: From Preparation to Disposal
A designated and properly prepared workspace is fundamental to safely handling I-125.

Adherence to the following procedural steps will ensure a controlled and safe environment.

Step 1: Area and Equipment Preparation
Designate a Work Area: Clearly define a specific area for all I-125 handling and label all

containers with the radiation symbol, isotope, and activity.[4][5]

Surface Covering: Cover laboratory benches with plastic-backed absorbent paper. This

covering should be changed regularly and whenever it becomes contaminated.[5]

Shielding: Place all vials and test tubes containing I-125 behind lead foil shielding.[2] Lead is

the most effective shielding material for the gamma rays emitted by I-125.[2] For millicurie

quantities, lead shielding of approximately 3 mm is recommended.[8]

Handling Tools: Use forceps or other remote handling tools to minimize direct contact with

unshielded sources and potentially contaminated vessels.[3][4]

Ventilation: Handle potentially volatile I-125 compounds in a certified fume hood.[3][8] For

iodination procedures, the fume hood must be approved for airborne radioactivity.[6]

Step 2: Safe Handling Procedures
Prohibit Consumables: Eating, drinking, smoking, and applying cosmetics are strictly

prohibited in the designated I-125 handling area.[4][5]

No Mouth Pipetting: Never pipette I-125 solutions by mouth.[2] Use pipettes dedicated

specifically to I-125 work to prevent cross-contamination.[2]

Maintain pH: To reduce the volatilization of iodine, maintain solutions at a pH greater than 7.

Avoid acidic solutions.[1][9]
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Proper Storage: Store stock solutions of Na-125I at room temperature, as freezing can lead

to subsequent volatilization.[3][4]

Glove Monitoring: Frequently check your gloves for contamination with a survey meter. If

contamination is detected, dispose of the gloves immediately in the designated radioactive

waste container.[2]

Step 3: Post-Use Procedures and Monitoring
Personnel Survey: After handling I-125, use a survey meter with a Sodium Iodide (NaI)

detector to check your hands, lab coat, shoes, and clothing for contamination.[2]

Work Area Survey: Thoroughly survey the work bench, floor, and any equipment used (e.g.,

centrifuges, water baths).[2] A removable contamination (swipe) survey should be performed

monthly.[8]

Decontamination: If contamination is found on surfaces or equipment, use a commercial

radiation decontamination remover.[2] If contamination cannot be removed, the item should

be labeled and shielded, or the Radiation Safety Officer (RSO) should be contacted.[2]

Hand Washing: Wash hands thoroughly after completing work and before leaving the

laboratory.[2]

Secure Materials: Secure all I-125 materials upon completion of the operation.[3][4]

Step 4: Bioassay and Internal Monitoring
To monitor for potential internal uptake of I-125, a bioassay program is essential.

Baseline Thyroid Scan: A baseline scan should be conducted before an individual begins

working with radioactive iodine.[5][6]

Routine Thyroid Bioassay: Thyroid scans are required within 72 hours of handling 1 mCi or

more of unbound I-125 or after any suspected intake.[5][6]

Urine Samples: Submitting urine samples for bioassay between 4 and 48 hours after

handling I-125 can also indicate personnel uptake.[3][4]
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Waste Disposal Plan
Proper segregation and disposal of radioactive waste are crucial for safety and regulatory

compliance.

Segregation: I-125 waste must be segregated from other radioactive waste.[8] Different

forms of waste should be kept separate:

Solid Waste: Items like gloves, absorbent paper, and plastic tubes should be placed in a

designated, shielded, and clearly labeled solid waste container.[2][10]

Liquid Waste: Aqueous liquid waste may be disposed of via the sanitary sewer system

within specified limits (e.g., 0.03 mCi per month), or collected for off-site disposal.[10] To

reduce volatility in liquid waste, sodium thiosulfate can be added.[11]

Sharps: Contaminated needles and pipettes should be placed in a puncture-resistant

sharps container designated for radioactive waste.[11]

Shielding: Waste containers may require lead shielding depending on the amount and

activity of the waste stored.[8]

Decay-in-Storage: Due to its 60.1-day half-life, I-125 waste can be held for decay-in-storage.

[4] This involves storing the waste for approximately 10 half-lives (about two years) until its

radioactivity is indistinguishable from background levels, after which it can be disposed of as

regular waste, pending a final survey.[12]

Quantitative Data Summary
The following table summarizes key physical and radiological data for Iodine-125.
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Parameter Value Reference

Physical Half-Life 60.14 days [3][6]

Biological Half-Life
120-138 days (unbound iodine

in thyroid)
[6]

Effective Half-Life
42 days (unbound iodine in

thyroid)
[6]

Principal Emissions
35.5 keV Gamma (7%), 27-32

keV X-rays
[6][10]

Shielding Half-Value Layer

(HVL)
0.02 mm in Lead (Pb) [2][3]

Annual Limit on Intake (Oral) 40 µCi (1.5 MBq) [3][4]

Annual Limit on Intake

(Inhalation)
60 µCi (2.2 MBq) [3][4]

Unshielded Exposure Rate
1.4 R/h from a 1 mCi point

source at 1 cm
[3][4]

Removable Contamination

Action Limit
220 dpm/100 cm² [8]

Experimental Protocol: Removable Contamination
Survey (Wipe Test)
This protocol details the standard procedure for monitoring work surfaces for removable I-125

contamination.

Objective: To detect and quantify removable radioactive contamination in the laboratory.

Materials:

Smear paper or filter paper discs

Forceps or hemostat
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Vials (e.g., liquid scintillation vials)

Diagram of the survey area with numbered locations

Liquid scintillation counter or gamma counter

Disposable gloves

Procedure:

Preparation: Put on a new pair of disposable gloves. Prepare a diagram of the area to be

surveyed, indicating and numbering each location where a wipe will be taken (e.g.,

benchtops, floors, equipment, door handles).

Wipe Sampling:

Using forceps, take a piece of smear paper.

Wipe an area of approximately 100 cm² (e.g., 4 inches by 4 inches) at the first location

marked on your diagram.

Apply firm, even pressure during the wipe.

Sample Collection: Place the smear paper into a labeled vial corresponding to the location

number on your diagram.

Repeat: Use a new, clean piece of smear paper for each subsequent location to be tested.

Repeat steps 2 and 3 for all designated locations.

Counting: Analyze the samples using a liquid scintillation counter or a NaI gamma counter to

determine the activity on each wipe in disintegrations per minute (dpm).

Analysis and Action:

Compare the results to the action limit of 220 dpm/100 cm².[8]

If any wipe exceeds this limit, the area is considered contaminated and must be

decontaminated immediately.[8]
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After decontamination, re-survey the area with another wipe test to confirm that the

contamination has been removed to below the action limit.

Record all survey results, including initial findings, decontamination actions, and post-

decontamination results.

Workflow for Safe Handling of Iodine-125
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Phase 1: Preparation

Phase 2: Handling I-125

Phase 3: Post-Handling

Phase 4: Waste Management

Designate & Label Area

Cover Surfaces

Set Up Lead Shielding

Don PPE
(Coat, Double Gloves, Glasses, Dosimeters)

Use Remote Tools

Work in Fume Hood
(if volatile)

Monitor Gloves Frequently

Survey Personnel
(Hands, Coat, Shoes)

Survey Work Area
(Bench, Floor, Equipment)

Decontaminate if Needed

Wash Hands

Secure I-125 Stock

Remove & Dispose PPE

Segregate Waste
(Solid, Liquid, Sharps)

Store in Shielded,
Labeled Containers

Decay-in-Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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